Enhanced CO2 electroreduction efficiency through secondary coordination effects on a pincer iridium catalyst†
Chemical Communications Pub Date: 2015-03-04 DOI: 10.1039/C5CC00458F
Abstract
An iridium(III) trihydride complex supported by a pincer ligand with a hydrogen bond donor in the secondary coordination sphere promotes the electrocatalytic reduction of CO2 to formate in water/acetonitrile with excellent Faradaic efficiency and low overpotential. Preliminary mechanistic experiments indicate formate formation is facile while product release is a kinetically difficult step.
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